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Compound of Interest

Compound Name: Einecs 299-216-8

Cat. No.: B15187242 Get Quote

It appears that the EINECS number 299-216-8 is not a valid or publicly registered identifier for

a specific chemical substance. Despite a thorough search of chemical databases and

regulatory inventories, no compound has been found to be associated with this number.

This technical guide therefore addresses the process of substance identification and the

importance of accurate identifiers in chemical research and drug development.

The Importance of Chemical Identifiers
In the fields of chemistry, pharmacology, and regulatory affairs, precise and unambiguous

identification of chemical substances is paramount. Identifiers such as EINECS numbers, CAS

numbers, and IUPAC names serve as a universal language to ensure that researchers and

professionals are referring to the exact same molecule.

EINECS (European Inventory of Existing Commercial Chemical Substances) was established

to list all chemical substances that were commercially available in the European Community

between January 1, 1971, and September 18, 1981. Any substance not on this list was

considered "new" and required notification before it could be marketed.

Logical Workflow for Substance Identification
The process of identifying and characterizing a chemical substance for research or drug

development follows a structured workflow. The inability to locate a substance based on a

provided identifier represents a critical failure at the initial step of this process.
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Logical workflow for the identification of a chemical substance.

Potential Reasons for an Invalid EINECS Number
There are several potential reasons why an EINECS number may not be found:

Typographical Error: The number may have been transcribed incorrectly.
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Dereferenced or Obsolete Number: The number may have been withdrawn or replaced.

Non-Existent Substance: The number may never have been assigned.

Confidential Business Information (CBI): In some rare cases, information about a substance

may be protected as CBI.

Recommendations for Researchers
For researchers, scientists, and drug development professionals who encounter an

unidentifiable EINECS number, the following steps are recommended:

Verify the Source: Double-check the source of the EINECS number for any potential errors.

Alternative Identifiers: Attempt to locate the substance using other known identifiers, such as

a trade name, CAS number, or IUPAC name.

Consult Regulatory Bodies: If the substance is believed to be commercially available in

Europe, consulting the European Chemicals Agency (ECHA) database directly may provide

further information.

In conclusion, while a comprehensive technical guide on the chemical structure and properties

of EINECS 299-216-8 cannot be provided due to the invalidity of the identifier, this situation

highlights the critical importance of accurate substance identification in scientific research and

development.

To cite this document: BenchChem. [In-depth Technical Guide: Analysis of EINECS 299-216-
8]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15187242#einecs-299-216-8-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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